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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These notes are intended as a guide for the safe handling of pressurized Carbon

Dioxide (CO2), referred to herein as G-744, in a laboratory setting. It is not exhaustive and

should be supplemented by site-specific standard operating procedures (SOPs), safety data

sheets (SDS), and comprehensive training. All personnel must be thoroughly trained on the

hazards, proper handling procedures, and emergency protocols before working with

pressurized gases.

Introduction
Carbon Dioxide (CO2), also known by its refrigerant designation R-744, is a versatile gas

widely utilized in research and development for applications such as supercritical fluid

extraction (SFE), cell culture incubation, and as a cryogen in its solid form (dry ice).[1][2] While

it is a naturally occurring compound, in its pressurized and concentrated forms, it presents

significant safety hazards that necessitate strict adherence to safety protocols.[3][4] These

application notes provide a comprehensive overview of the safe handling procedures, potential

hazards, and emergency responses associated with pressurized G-744 (CO2) in a laboratory

environment.

Hazard Identification and Mitigation
Pressurized G-744 poses several primary hazards:
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Asphyxiation: G-744 is an asphyxiant.[4] It is denser than air and can displace oxygen in

enclosed or poorly ventilated spaces, leading to dizziness, unconsciousness, and death.[4]

[5]

High Pressure: Gas cylinders contain G-744 at high pressures (typically around 860 psi at

room temperature), posing a risk of explosive decompression or projectile damage if the

cylinder or valve is compromised.[3]

Cryogenic Burns (Frostbite): Rapid release of pressurized liquid G-744 can produce dry ice

at -78.5°C (-109.3°F), causing severe frostbite upon contact with skin.[3][5]

Physiological Effects: At elevated concentrations, G-744 can cause respiratory distress,

headaches, dizziness, and increased heart rate, independent of oxygen displacement.[6]

Quantitative Data Summary
Physical Properties of Carbon Dioxide (G-744)

Property Value

Chemical Formula CO2

Molar Mass 44.01 g/mol [1]

Gas Density (at 15°C and 1 atm) 1.87 kg/m ³[5]

Critical Temperature 31.0°C (87.9°F)[1][7]

Critical Pressure 7.38 MPa (1071 psi)[1]

Triple Point -56.6°C at 0.518 MPa[1][5]

Sublimation Point (at 1 atm) -78.5°C (-109.3°F)[1]

Occupational Exposure Limits for Carbon Dioxide
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Regulatory Body
Time-Weighted
Average (TWA) - 8
hours

Short-Term
Exposure Limit
(STEL) - 15 minutes

Immediately
Dangerous to Life
or Health (IDLH)

OSHA (PEL) 5,000 ppm[8] - -

NIOSH (REL) 5,000 ppm 30,000 ppm 40,000 ppm[8]

ACGIH (TLV) 5,000 ppm 30,000 ppm -

Pressure-Temperature Relationship for G-744 Cylinders
Temperature (°F) Temperature (°C)

Approximate Internal
Pressure (psi)

70 21.1 837[9]

87.9 31.0 (Critical Point) ~1100[9]

120 48.9 ~2000[9]

155 68.3
~3000 (Safety relief may

activate)[9]

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Ventilation: Laboratories must be well-ventilated. For operations with a high risk of release,

local exhaust ventilation (e.g., fume hoods, snorkels) is required.[10]

Gas Monitoring: Continuous CO2 and oxygen level monitoring systems with audible and

visual alarms should be installed in areas where G-744 is used or stored.[4] Alarms should

be set to trigger at levels below the OSHA PEL.

Cylinder Restraints: All compressed gas cylinders must be securely fastened to a wall,

bench, or cylinder rack with chains or straps at two points to prevent falling.[11]
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Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or safety goggles must be worn at all times

when handling pressurized G-744.

Hand Protection: Insulated gloves should be worn when connecting or disconnecting fittings

where exposure to cryogenic temperatures is possible.[4]

Skin Protection: A lab coat or long-sleeved shirt and closed-toe shoes are mandatory to

protect against accidental skin contact.

Experimental Protocols
Protocol for Secure Connection of a G-744 Cylinder to
Laboratory Equipment

Inspect the Cylinder and Regulator: Before use, visually inspect the cylinder for any signs of

damage, rust, or corrosion.[11] Ensure the regulator is designed for CO2 service and that the

threads are clean and undamaged.[12]

Position and Secure the Cylinder: Move the cylinder to the point of use, keeping the valve

cap in place. Secure the cylinder upright using appropriate restraints.[11]

Remove the Valve Cap: Once secured, remove the cylinder valve cap.

Attach the Regulator: Connect the appropriate CGA (Compressed Gas Association) fitting of

the regulator to the cylinder valve outlet.[11] For CO2, this is typically a CGA 320 fitting.

Tighten the connection using a wrench, but do not overtighten.[12]

Pressurize the System Slowly:

Ensure the regulator's delivery pressure adjusting screw is turned fully counter-clockwise

(closed).

Stand with the cylinder valve outlet facing away from you.

Slowly open the cylinder valve. The high-pressure gauge on the regulator will indicate the

cylinder pressure.
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Check for leaks at the connection using a soapy water solution; bubbles will indicate a

leak.[13] If a leak is detected, close the cylinder valve and retighten the connection.

Set the Delivery Pressure: Turn the regulator's adjusting screw clockwise to set the desired

delivery pressure for your application.

Start: Secure Cylinder

Inspect Cylinder and Regulator

Remove Valve Cap

Attach Regulator (CGA 320)

Slowly Open Cylinder Valve

Check for Leaks with Soapy Water

Set Delivery Pressure

No Leak

Leak Detected

Leak

End: System Ready Close Valve and Retighten Connection
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Workflow for connecting a G-744 cylinder.

Protocol for Supercritical Fluid Extraction (SFE) with G-
744
Supercritical CO2 is an effective solvent for extracting various compounds.[2][14] The following

is a general protocol for an SFE system.

System Preparation:

Ensure the SFE system, including the pump, extraction vessel, and collection vessel, is

clean and in good working order.[14]

Chill the CO2 pump to maintain the CO2 in its liquid state (typically below 5°C).[2]

Sample Loading:

Grind the solid matrix (e.g., plant material) to increase its surface area.[14]

Load the ground sample into the extraction vessel.

System Pressurization and Heating:

Connect the G-744 cylinder to the SFE pump as per Protocol 5.1.

Pump the liquid CO2 into the system.

Heat the extraction vessel to the desired temperature (above 31.1°C).[15]

Pressurize the system to the desired pressure (above 74 bar) to bring the CO2 to its

supercritical state.[2]

Extraction:

Allow the supercritical CO2 to flow through the sample matrix for the predetermined

extraction time.[15] The supercritical fluid will dissolve the target compounds.
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Collection:

Pass the extract-laden supercritical fluid through a pressure-reducing valve into a

collection vessel at a lower pressure.

As the pressure drops, the CO2 returns to a gaseous state, losing its solvent properties

and precipitating the extracted compounds in the collection vessel.

System Depressurization:

After the extraction is complete, safely and slowly depressurize the system according to

the manufacturer's instructions.

The gaseous CO2 can be vented to a well-ventilated area or recycled.

Emergency Procedures
Minor G-744 Leak

If possible and safe to do so, close the cylinder valve to stop the leak.[13]

Increase ventilation in the area by opening doors and windows.

Evacuate the immediate area until the CO2 has dissipated.

If the leak cannot be stopped, follow the procedure for a major leak.

Major G-744 Leak or Cylinder Rupture
Activate the nearest fire alarm and emergency response system.

Immediately evacuate the area. Do not attempt to stop the leak.

Do not enter an area where a major leak has occurred, as the atmosphere may be oxygen-

deficient.

Await the arrival of trained emergency response personnel.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b607584?utm_src=pdf-body
https://gasterminalling.com/downloads/Emergency_Response_Procedure.pdf
https://www.benchchem.com/product/b607584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


G-744 Leak Detected
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Emergency response for a G-744 leak.

Personnel Exposure
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Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,

trained personnel should administer artificial respiration. Seek immediate medical attention.

Skin/Eye Contact (Cryogenic): Flush the affected area with copious amounts of lukewarm

water. Do not apply direct heat. Remove any clothing that is not frozen to the skin. Seek

immediate medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607584#laboratory-safety-protocols-for-handling-
pressurized-g-744]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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